1,1'-(Hexa-1,3,5-triene-1,6-diyl)bis(4-methylbenzene)

• CAS No.: 31382-31-7
• Molecular Formula: C20H20
• Molecular Weight: 260.4 g/mol
• IUPAC Name: 1-methyl-4-[6-(4-methylphenyl)hexa-1,3,5-trienyl]benzene
• InChI: InChI=1S/C20H20/c1-17-9-13-19(14-10-17)7-5-3-4-6-8-20-15-11-18(2)12-16-20/h3-16H,1-2H3
• InChI Key: QQJUCRQJJSSLMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CC=CC=CC2=CC=C(C=C2)C

Description

1,1’-(Hexa-1,3,5-triene-1,6-diyl)bis(4-methylbenzene) is a chemical compound with the molecular formula C18H16 and a molecular weight of 232.3196 g/mol . This compound is also known by other names such as 1,3,5-Hexatriene, 1,6-diphenyl- and Diphenylhexatriene . It is a derivative of hexatriene with two phenyl groups attached at the 1 and 6 positions, making it a conjugated diene system.

Preparation Methods

The synthesis of 1,1’-(Hexa-1,3,5-triene-1,6-diyl)bis(4-methylbenzene) typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of the starting materials, which include substituted benzaldehydes and acetylene derivatives.

Reaction Conditions: The reaction conditions often involve the use of catalysts such as palladium or nickel complexes to facilitate the coupling reactions.

Purification: The crude product is purified using techniques such as column chromatography to obtain the desired compound in high purity.

Chemical Reactions Analysis

1,1’-(Hexa-1,3,5-triene-1,6-diyl)bis(4-methylbenzene) undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding diketones.

Reduction: Reduction reactions using hydrogen gas and a palladium catalyst can convert the compound into saturated derivatives.

Substitution: Electrophilic substitution reactions can occur at the phenyl rings, leading to the formation of various substituted derivatives.

Scientific Research Applications

1,1’-(Hexa-1,3,5-triene-1,6-diyl)bis(4-methylbenzene) has several applications in scientific research:

Chemistry: It is used as a model compound to study conjugated systems and their electronic properties.

Biology: The compound is used in fluorescence studies due to its ability to intercalate into lipid membranes and exhibit strong fluorescence.

Medicine: Research has shown potential anti-melanogenic effects of its derivatives, making it a candidate for skin-related treatments.

Industry: It is used in the development of organic light-emitting diodes (OLEDs) and other electronic devices due to its unique electronic properties.

Mechanism of Action

The mechanism of action of 1,1’-(Hexa-1,3,5-triene-1,6-diyl)bis(4-methylbenzene) involves its interaction with molecular targets and pathways:

Fluorescence: The compound incorporates itself into lipid bilayers and acts like a lipid, exhibiting strong fluorescence when intercalated into membranes.

Inhibition: Some derivatives of the compound have been found to inhibit tyrosinase, an enzyme involved in melanin production, thereby reducing melanogenesis.

Comparison with Similar Compounds

1,1’-(Hexa-1,3,5-triene-1,6-diyl)bis(4-methylbenzene) can be compared with similar compounds such as:

1,6-Diphenyl-1,3,5-hexatriene: This compound shares a similar structure but lacks the methyl groups on the phenyl rings.

Diphenylhexatriene: Another similar compound with slight variations in the substitution pattern.

The uniqueness of 1,1’-(Hexa-1,3,5-triene-1,6-diyl)bis(4-methylbenzene) lies in its specific substitution pattern, which imparts distinct electronic and fluorescence properties, making it valuable for various applications in research and industry.